Cas no 1965304-73-7 (2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole)

• Product Name: 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole
• CAS No: 1965304-73-7
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• MDL: MFCD28166215
• CID: 4631999
• Update Time: 2025-10-29

2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridin-2-yl-1,3-thiazol-4-yl)phenol
• 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole
• Phenol, 2-[2-(2-pyridinyl)-4-thiazolyl]-

• MDL： MFCD28166215
• Inchi： 1S/C14H10N2OS/c17-13-7-2-1-5-10(13)12-9-18-14(16-12)11-6-3-4-8-15-11/h1-9,17H
• InChI Key： YVNSTLNSERRUHA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=CSC(C2=NC=CC=C2)=N1

Additional information on 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole

Introduction to 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole (CAS No. 1965304-73-7)

2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1965304-73-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a structural motif known for its broad biological activity and utility in drug development. The presence of both pyridine and hydroxyphenyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The structural composition of 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole includes a central thiazole ring, which is fused with a pyridine ring at the 2-position and a hydroxyphenyl group at the 4-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The thiazole core is particularly noteworthy due to its prevalence in natural products and pharmaceuticals, where it often contributes to bioactivity through coordination with metal ions or through hydrogen bonding interactions.

In recent years, there has been a surge in research focused on thiazole derivatives as pharmacological agents. The compound 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole has been studied for its potential role in modulating various biological pathways. For instance, its structural features suggest that it may interact with proteins involved in inflammation, making it a candidate for developing novel anti-inflammatory agents. Additionally, the hydroxyphenyl group introduces the possibility of forming hydrogen bonds, which could enhance binding affinity to specific biological targets.

One of the most compelling aspects of 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole is its versatility in chemical modification. Researchers have explored various derivatives of this compound, modifying either the pyridine or hydroxyphenyl substituents to optimize biological activity. These modifications have led to the discovery of compounds with enhanced potency and selectivity, underscoring the importance of this scaffold in drug discovery.

The synthesis of 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research.

From a computational chemistry perspective, 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule interact with receptors or enzymes, guiding the design of more effective derivatives. Additionally, quantum mechanical calculations have been used to understand the electronic properties of this compound, which are crucial for its reactivity and function.

The pharmacological profile of 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole has been evaluated through in vitro and in vivo studies. Initial findings suggest that this compound exhibits promising activity against certain disease-related pathways. For example, preclinical studies have indicated that it may have therapeutic potential in conditions characterized by abnormal cell proliferation or inflammation. These results have prompted further investigation into its mechanisms of action and potential clinical applications.

One area of particular interest is the use of 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to enhance its pharmacological properties. This approach has already led to the identification of several promising derivatives with improved efficacy and reduced toxicity.

The future prospects for 2-(2-Pyridyl)-4-(2-hydroxyphenyl)thiazole are bright, with ongoing research aimed at elucidating its full potential in drug discovery. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases. Additionally, advancements in synthetic chemistry and computational methods will further facilitate the exploration of this scaffold's therapeutic possibilities.